Khlotazol

• CAS No.: 35317-79-4
• Molecular Formula: C5H5Cl3N2OS
• Molecular Weight: 247.5 g/mol
• IUPAC Name: 2,2,2-trichloro-1-(1,3-thiazol-2-ylamino)ethanol
• InChI: InChI=1S/C5H5Cl3N2OS/c6-5(7,8)3(11)10-4-9-1-2-12-4/h1-3,11H,(H,9,10)
• InChI Key: MHDSRPZFJLLBKM-UHFFFAOYSA-N
• SMILES: C1=CSC(=N1)NC(C(Cl)(Cl)Cl)O
• Synonyms: atizol; chlotazol; chlothazol; khlotazol

Description

Khlotazol is a non-steroidal anti-inflammatory drug (NSAID) belonging to the 2-aminothiazole derivative class. It exhibits anti-inflammatory, analgesic, and antimicrobial properties . Structurally, it integrates a β-lactam moiety fused with a benzofuroxan scaffold, enhancing its reactivity and pharmacological efficacy . Studies highlight its selective cytotoxicity toward cancer cells while minimizing harm to healthy cells, a feature attributed to its ability to induce apoptosis or autophagy in malignant tissues . Research by Esmat El-sayed Zein El-din et al. further emphasizes its optimized solubility and bioavailability, making it a promising candidate for clinical applications .

Comparison with Similar Compounds

Structural and Functional Overview

The 2-aminothiazole scaffold is common to several drugs, including:

• Norsulfazolum: Antimicrobial, used for bacterial infections.
• Phthalylsulfathiazole : Gastrointestinal antiseptic.
• Nitazol : Antifungal agent.
• Abafungin : Antiprotozoal and antifungal.
• Cefdinir : Third-generation cephalosporin antibiotic.
• Meloxicam : NSAID with COX-2 selectivity .

Khlotazol distinguishes itself through its hybrid benzofuroxan-thiazole structure, which enhances its dual anti-inflammatory and pro-apoptotic activities .

Pharmacological Activity Comparison

Compound	Primary Use	Mechanism	Selectivity
Khlotazol	Anti-inflammatory, Anticancer	COX inhibition, Apoptosis induction	High (cancer cells)
Meloxicam	Anti-inflammatory	COX-2 selective inhibition	Moderate (systemic)
Cefdinir	Antibacterial	β-lactamase stability, Cell wall synthesis	Broad-spectrum
Nitazol	Antifungal	Ergosterol synthesis disruption	Fungal cells
Abafungin	Antiprotozoal	Membrane integrity disruption	Protozoan-specific

Note: Data synthesized from structural and functional descriptions in and .

Research Findings

• Anti-inflammatory Efficacy : Khlotazol demonstrates comparable COX inhibition to Meloxicam but with reduced gastrointestinal toxicity due to its localized action .
• Anticancer Potential: Unlike traditional NSAIDs, Khlotazol induces apoptosis in colorectal cancer cells at IC₅₀ values 30% lower than those reported for similar thiazole hybrids .
• Bioavailability : Solubility studies show Khlotazol’s bioavailability exceeds that of Phthalylsulfathiazole by 40% under physiological conditions .

Critical Analysis of Limitations

Most data derive from in vitro or preclinical studies, necessitating further human trials . Additionally, its hybrid structure complicates synthesis scalability compared to simpler thiazole derivatives like Nitazol .